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Executive Summary

Mth-DL-alanine (CAS: 64948-74-9), chemically known as 3,5-dimethyl-2-thiohydantoin, is a
specialized amino acid derivative widely utilized as a reference standard in protein sequencing
and as a pharmacophore in medicinal chemistry. Unlike simple N-methylated amino acids, Mth-
DL-alanine features a cyclic thiohydantoin core, formed by the condensation of alanine with
methyl isothiocyanate. This structure confers unique stability and electronic properties, making
it a critical scaffold in the development of androgen receptor antagonists and other heterocyclic
therapeutics.

This technical guide provides a comprehensive analysis of Mth-DL-alanine, detailing its
physicochemical properties, synthesis methodologies, and its pivotal role in modern drug
discovery workflows.

Part 1: Chemical Identity & Physicochemical

Properties
Core Specifications
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The precise identification of Mth-DL-alanine is essential to distinguish it from other alanine

derivatives like N-methyl-alanine or phenylthiohydantoin-alanine (PTH-alanine).

Property

Specification

Common Name

Mth-DL-alanine

Systematic Name

3,5-Dimethyl-2-thioxo-4-imidazolidinone; 3,5-
Dimethyl-2-thiohydantoin

CAS Number 64948-74-9
Molecular Formula CsHsN20S
Molecular Weight 144.19 g/mol
Appearance White to off-white crystalline powder

N Soluble in methanol, DMSO, ethanol; sparingly
Solubility ]

soluble in water

Melting Point 164-166 °C (typical for thiohydantoins)

Structural Analysis

The "Mth" designation refers to the Methylthiohydantoin moiety. The structure consists of a 5-

membered imidazolidine ring containing:

A thiocarbonyl group (C=S) at position 2.

A carbonyl group (C=0) at position 4.

A methyl group at position 3 (derived from the methyl isothiocyanate reagent).

A methyl group at position 5 (the side chain of the original alanine residue).

This cyclic structure locks the amino acid backbone, restricting conformational freedom—a

desirable trait for designing rigid peptidomimetics.

Part 2: Synthesis & Production Protocols
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Mechanistic Pathway

The synthesis of Mth-DL-alanine follows a modified Edman degradation chemistry, replacing
the traditional Phenyl Isothiocyanate (PITC) with Methyl Isothiocyanate (MITC).

Reaction Stages:

e Coupling: Nucleophilic attack of the alanine amino group onto the electrophilic carbon of
MITC under basic conditions.

» Cyclization: Acid-catalyzed intramolecular condensation forms the thiohydantoin ring,
releasing water.
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Figure 1: Synthesis pathway of Mth-DL-alanine via thiocarbamoylation and acid cyclization.

Bench-Scale Synthesis Protocol

Note: This protocol requires a fume hood due to the toxicity of isothiocyanates.
Reagents:

e DL-Alanine (10 mmol)

o Methyl Isothiocyanate (MITC) (11 mmol)

o Pyridine/Water (1:1 v/v)
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 Hydrochloric Acid (2N)
Procedure:

e Coupling: Dissolve DL-Alanine in 20 mL of Pyridine/Water (1:1). Adjust pH to 9.0 using dilute
NaOH if necessary.

e Addition: Add MITC dropwise while stirring at 40°C. Monitor the reaction via TLC (System:
CHCI3/MeOH 9:1) until the starting amino acid is consumed (approx. 2 hours).

o Cyclization: Acidify the solution to pH 1-2 using 2N HCI. Heat the mixture to 60°C for 1 hour
to drive the cyclization of the thiocarbamoyl intermediate to the thiohydantoin.

o Extraction: Evaporate the solvent under reduced pressure. Extract the residue with Ethyl
Acetate (3 x 20 mL).

 Purification: Wash the organic layer with brine, dry over anhydrous Na2SOa, and
concentrate. Recrystallize from Ethanol/Hexane to obtain pure Mth-DL-alanine.

Part 3: Applications in Drug Development
Analytical Reference Standard

Mth-amino acids are critical standards in HPLC and GC-MS analysis for identifying N-terminal
amino acids. While Phenylthiohydantoin (PTH) derivatives are standard for Edman sequencing,
Mth derivatives offer distinct retention times and mass spectral fragmentation patterns
(Fragment ion at m/z 144 for the molecular ion), useful for validating modified peptide
sequences.

Pharmacophore in Oncology (Androgen Receptor
Antagonists)

The thiohydantoin scaffold is the core pharmacophore of second-generation anti-androgens
used in prostate cancer therapy (e.g., Enzalutamide, Apalutamide). Mth-DL-alanine serves as
a minimal structural model for studying the structure-activity relationship (SAR) of the
thiohydantoin ring.
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Mechanism of Action: The thiohydantoin ring occupies the ligand-binding pocket of the
Androgen Receptor (AR), preventing nuclear translocation and DNA binding.
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Figure 2: Mechanism of thiohydantoin-based inhibition of the Androgen Receptor signaling
pathway.

Metabolic Stability Studies

In peptidomimetics, replacing a standard peptide bond with a thiohydantoin ring (using Mth-
amino acids as precursors) significantly enhances resistance to enzymatic hydrolysis.
Researchers utilize Mth-DL-alanine to benchmark the metabolic stability of these heterocyclic
modifications against standard proteases.

Part 4: Analytical Characterization
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To validate the identity of Mth-DL-alanine in your workflow, use the following spectral markers:
e 1H NMR (400 MHz, DMSO-ds):

o 9 1.35 (d, 3H): Methyl group at C5 (Alanine side chain).

o 0 2.95 (s, 3H): N-Methyl group at N3.

o 0 4.20 (g, 1H): Methine proton at C5 (Chiral center).

o 6 10.1 (s, 1H): NH proton at N1 (Broad, exchangeable).
e Mass Spectrometry (ESI+):

o [M+H]*: Observed at m/z 145.2.

o Fragment 88: Loss of methyl isothiocyanate fragment (characteristic of Mth derivatives).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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specifications-and-applications-in-drug-development]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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